5-(4-Cbz-Aminopheny)-3-bromophenol, 95%
Overview
Description
5-(4-Cbz-Aminopheny)-3-bromophenol, 95% (5-4-Cbz-Aminophenol-3-Bromophenol) is a synthetic aromatic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid with a molecular weight of 317.2 g/mol and a melting point of 121-123 °C. It is a versatile molecule, which is widely used in the synthesis of various compounds, such as pharmaceuticals, dyes, and polymers. 5-4-Cbz-Aminophenol-3-Bromophenol is also used as a reagent in the synthesis of other molecules, such as peptides and amino acids.
Scientific Research Applications
5-4-Cbz-Aminophenol-3-Bromophenol is used as a starting material for the synthesis of various compounds, such as pharmaceuticals, dyes, and polymers. It is also used as a reagent in the synthesis of peptides and amino acids. In addition, it is used as a catalyst in the synthesis of organic compounds, such as alcohols and amines.
Mechanism of Action
The mechanism of action of 5-4-Cbz-Aminophenol-3-Bromophenol is not well understood. However, it is believed that the compound acts as a catalyst for the synthesis of organic compounds, such as alcohols and amines. It is also believed that the compound acts as a reagent in the synthesis of peptides and amino acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-4-Cbz-Aminophenol-3-Bromophenol are not well understood. The compound is not known to be toxic or carcinogenic, and it has not been found to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The advantages of using 5-4-Cbz-Aminophenol-3-Bromophenol in laboratory experiments include its low cost, ease of synthesis, and stability. The compound is also relatively non-toxic and non-carcinogenic. However, the compound is not very soluble in water, so it must be used in an organic solvent.
Future Directions
The future directions for research involving 5-4-Cbz-Aminophenol-3-Bromophenol include further investigation into its mechanism of action and its biochemical and physiological effects. In addition, further research is needed to explore its potential applications in the pharmaceutical and medical fields. Other possible directions include the development of new synthesis methods and the investigation of its potential as a catalyst for organic reactions. Finally, further research is needed to explore its potential as a reagent in the synthesis of peptides and amino acids.
Synthesis Methods
5-4-Cbz-Aminophenol-3-Bromophenol can be synthesized by the reaction of 4-bromo-3-nitrobenzaldehyde with 4-chlorobenzyl alcohol in the presence of a base, such as sodium hydroxide. The reaction is carried out at room temperature for several hours, and the product is purified by recrystallization.
properties
IUPAC Name |
benzyl N-[4-(3-bromo-5-hydroxyphenyl)phenyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrNO3/c21-17-10-16(11-19(23)12-17)15-6-8-18(9-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LODUJGXJGGNJPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)Br)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001136638 |
Source
|
| Record name | Carbamic acid, N-(3′-bromo-5′-hydroxy[1,1′-biphenyl]-4-yl)-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001136638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261902-98-0 |
Source
|
| Record name | Carbamic acid, N-(3′-bromo-5′-hydroxy[1,1′-biphenyl]-4-yl)-, phenylmethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261902-98-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-(3′-bromo-5′-hydroxy[1,1′-biphenyl]-4-yl)-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001136638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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